Cas no 2411296-62-1 (5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole)

• Product Name: 5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole
• CAS No: 2411296-62-1
• MF: C₉H₈FNO₄S
• MW: 245.227524757385
• CID: 5360558
• Update Time: 2025-06-27

5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole
• Z3919178144
• 2-methyl-3-oxo-2,3-dihydro-1H-isoindol-5-yl sulfurofluoridate

• Inchi： 1S/C9H8FNO4S/c1-11-5-6-2-3-7(15-16(10,13)14)4-8(6)9(11)12/h2-4H,5H2,1H3
• InChI Key： IEDRXVYMBIPEDC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC2=C(C=1)C(N(C)C2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1
• Topological Polar Surface Area: 72.1

Additional information on 5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole

Introduction to 5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole (CAS No. 2411296-62-1)

5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole, identified by the Chemical Abstracts Service Number (CAS No.) 2411296-62-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a fluorosulfonyloxy functional group and an isoindole core, exhibits unique structural and chemical properties that make it a promising candidate for further exploration in drug discovery and synthetic applications.

The compound’s structure consists of a fused bicyclic system with a nitrogen-containing isoindole ring, which is a common motif in biologically active molecules. The presence of the fluorosulfonyloxy group at the 5-position introduces both electronic and steric effects that can influence the compound’s reactivity and interactions with biological targets. Additionally, the 2-methyl and 3-oxo substituents further modulate the molecule’s characteristics, contributing to its potential utility in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinities compared to their non-fluorinated counterparts. The fluorosulfonyloxy group, in particular, is known for its ability to increase lipophilicity and binding affinity, making it a valuable tool in the design of novel therapeutic agents. This has led to extensive research into fluorosulfonyloxy-substituted heterocycles as potential scaffolds for drug development.

One of the most compelling aspects of 5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole is its potential as a building block for more complex molecules. The isoindole core is a privileged structure found in numerous bioactive compounds, including kinase inhibitors, antiviral agents, and anticancer drugs. By incorporating the fluorosulfonyloxy group into this framework, researchers can fine-tune the pharmacological properties of the resulting derivatives. This approach has been successfully applied in other areas of medicinal chemistry, where fluorinated analogs exhibit improved efficacy and reduced toxicity.

Recent studies have demonstrated the utility of this compound in the synthesis of novel inhibitors targeting specific biological pathways. For instance, researchers have explored its potential as an intermediate in the development of small-molecule inhibitors for kinases involved in cancer progression. The fluorosulfonyloxy group’s ability to form strong hydrogen bonds with polar residues in protein active sites makes it an attractive moiety for designing high-affinity binders. Additionally, the structural rigidity provided by the isoindole ring enhances target specificity, reducing off-target effects.

The chemical synthesis of 5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole presents both challenges and opportunities. The introduction of the fluorosulfonyloxy group requires precise control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to construct complex fluorinated heterocycles with high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination have been particularly useful in this context.

The pharmacological evaluation of 5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole has revealed intriguing properties that warrant further investigation. In vitro studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors relevant to human health. Notably, some analogs have demonstrated potent effects on enzymes implicated in inflammation and immune responses, suggesting potential therapeutic applications in conditions such as autoimmune diseases and chronic inflammation.

Furthermore, computational modeling has been employed to explore the binding interactions between 5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoindole and its target proteins. These studies provide valuable insights into how structural modifications can optimize binding affinity and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify lead compounds with improved pharmacokinetic profiles.

The future prospects for 5-Fluorosulfonyloxy-2-methyl-3-oxo-1H-isoin-dole are promising, with ongoing research focused on expanding its applications in drug development. Efforts are underway to synthesize novel derivatives with enhanced bioavailability and reduced toxicity through structure-based design principles. Additionally, exploring its potential as an intermediate for peptide mimetics or other biologically relevant molecules could open new avenues for therapeutic intervention.

In conclusion,5 - Fluorosulfonyloxy - 2 - methyl - 3 - oxo - 1H - isoindole (CAS No . 2411296 - 62 - 1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications . Its role as a key intermediate in drug discovery underscores its importance , while ongoing research continues to uncover new possibilities for its use . As our understanding of molecular interactions evolves , compounds like this will undoubtedly play a crucial role in shaping next-generation therapeutics .